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Compound of Interest

Compound Name: Octanediamide

Cat. No.: B1619163 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides essential safety and logistical information for the disposal of octanediamide,

emphasizing procedural steps to ensure safe handling and environmental protection.

Immediate Safety and Logistical Information
When handling octanediamide, it is imperative to adhere to strict safety protocols to mitigate

potential hazards. The following steps provide immediate guidance for safe handling and

preparation for disposal.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Use appropriate protective gloves and clothing to prevent skin contact.

Respiratory Protection: In case of dust or aerosol generation, use a NIOSH-approved

respirator.

Handling and Storage:

Avoid creating dust.

Ensure adequate ventilation.
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Store in a cool, dry, and well-ventilated area in a tightly sealed container.

In Case of a Spill:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with inert material (e.g., sand, vermiculite) and collect it in a suitable

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) with complete disposal and ecological

information for octanediamide is not readily available in the public domain, the following table

summarizes the known physical and chemical properties. This information is crucial for waste

characterization.

Property Value Source

Molecular Formula C8H16N2O2 PubChem[1]

Molecular Weight 172.22 g/mol PubChem[1]

Appearance Solid
Fisher Scientific (for a related

compound)[2]

Melting Point 50 - 54 °C
Fisher Scientific (for a related

compound)[2]

Boiling Point 225 - 226 °C
Fisher Scientific (for a related

compound)[2]

Flash Point 165 °C
Fisher Scientific (for a related

compound)[2]

Note: Some data points are derived from the SDS of a structurally related but different

compound (Octamethylenediamine) and should be used with caution as an approximation.
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Disposal Protocol
The disposal of octanediamide must be conducted in compliance with all federal, state, and

local regulations. The primary governing regulation in the United States is the Resource

Conservation and Recovery Act (RCRA).

Step 1: Waste Characterization

The first and most critical step is to determine if the octanediamide waste is hazardous. Under

RCRA, a waste is considered hazardous if it is specifically listed or if it exhibits one or more of

the following characteristics:

Ignitability: The flash point of a related compound is 165 °C, which is above the 60 °C

threshold for ignitability. However, a formal determination should be made.

Corrosivity: No data is available on the pH of octanediamide.

Reactivity: No data is available on the reactivity of octanediamide.

Toxicity: No specific toxicity data for disposal purposes is available. A Toxicity Characteristic

Leaching Procedure (TCLP) may be required if the compound is suspected of containing

toxic constituents.

Given the lack of comprehensive data, it is prudent to handle octanediamide as a potentially

hazardous waste until a formal characterization is completed by a qualified professional or a

certified laboratory.

Step 2: Segregation and Labeling

Segregation: Do not mix octanediamide waste with other chemical waste streams unless

explicitly instructed to do so by your institution's Environmental Health and Safety (EHS)

department.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" (if

characterized as such), the full chemical name "Octanediamide," and the date of

accumulation.

Step 3: Accumulation and Storage
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Store the waste in a designated satellite accumulation area or a central accumulation area.

Ensure the container is in good condition and compatible with the waste.

Keep the container closed at all times except when adding waste.

Step 4: Disposal

Engage a Licensed Waste Hauler: The disposal of chemical waste must be handled by a

licensed and reputable hazardous waste disposal company. Your institution's EHS

department will have established procedures for this.

Documentation: Ensure all required documentation, including a hazardous waste manifest, is

completed accurately.

Experimental Workflow for Disposal Decision
The following diagram outlines the logical workflow for making decisions regarding the proper

disposal of octanediamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1619163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Octanediamide Waste Generated

Consult Octanediamide Safety Data Sheet (SDS)

Characterize Waste (Ignitability, Corrosivity, Reactivity, Toxicity)

Is Waste Hazardous?

Dispose as Non-Hazardous Waste per Institutional Guidelines

No

Manage as Hazardous Waste

Yes

End: Disposal Complete

Segregate and Label Container

Store in Designated Accumulation Area

Arrange for Pickup by Licensed Waste Hauler

Click to download full resolution via product page

Caption: Logical workflow for octanediamide waste disposal.
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This guide is intended to provide essential information based on available data and general

safety principles. It is not a substitute for a comprehensive SDS and professional consultation.

Always consult your institution's Environmental Health and Safety department for specific

guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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